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1-[2-(2-Nitrobenzoyl)phenyl]ethan-
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1-one
CAS No.: 113988-38-8
Cat. No.: B14294193
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A Case Study on 2-acetyl-2'-nitrobenzophenone

Executive Summary

In drug development and advanced organic synthesis, researchers frequently encounter highly
specific, unpatented, or newly theorized intermediates that lack a publicly indexed Chemical
Abstracts Service Registry Number (CAS RN). The compound 2-acetyl-2'-nitrobenzophenone
serves as a prime example of such an intermediate. A direct query across public databases
yields no existing CAS RN, indicating it is either a novel entity or an obscure proprietary
intermediate.

As a Senior Application Scientist, navigating this "data void" requires a rigorous, self-validating
approach. This whitepaper outlines the authoritative protocol for structurally elucidating,
synthesizing, validating, and officially registering novel chemical entities like 2-acetyl-2'-
nitrobenzophenone to obtain a globally recognized CAS RN.
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Chemical Identity & Structural Elucidation

Before initiating a CAS search or synthesis, the theoretical chemical identity must be rigorously
defined. A CAS RN is a unique numeric identifier assigned to a specific substance within the
CAS REGISTRY, which currently houses over 290 million substances [6.9]. It contains up to 10
digits separated by hyphens into three parts, where the final digit serves as a mathematical
check digit to verify the number's validity[1][2].

To prepare for registration, we must define the compound's physicochemical parameters.

Table 1: Theoretical Physicochemical Properties of 2-acetyl-2'-nitrobenzophenone

Property Value /| Descriptor

IUPAC Name 1-[2-(2-nitrobenzoyl)phenyllethanone
Molecular Formula C15H11NO4

Molecular Weight 269.25 g/mol

Exact Mass 269.0688 Da

) CC(=0)C1=CC=CC=Cl1C(=0)C2=CC=CC=C2[
SMILES String

O-]
Hydrogen Bond Donors 0
Hydrogen Bond Acceptors 4
Predicted XLogP3 ~2.8

The CAS Search & Registration Methodology

When dealing with a potentially novel compound, the search methodology must transition from
a simple nomenclature query to a structural and registration workflow. If a substance is not
found in the registry, researchers must submit a formal consultation request to CAS Registry
Services alongside chemical structure diagrams and analytical proof[3].
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Workflow for CAS Registry Number identification and novel compound registration.

Step-by-Step Registration Protocol:
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» Structural Translation: Convert the target into a machine-readable format (SMILES/InChl) to
bypass nomenclature ambiguities.

e Substructure Search: Query the CAS REGISTRY. Since CAS numbers are assigned
sequentially to unique, disclosed substances[1][4], a negative result confirms novelty.

o Application Submission: Submit a Premanufacture Notice (PMN) or a standard CAS Registry
Services consultation request, providing the exact chemical structure and analytical
validation data[3].

Synthetic Methodology & Causality

To register a novel compound, physical synthesis and analytical characterization are required.

Causality in Experimental Design: Direct Friedel-Crafts acylation of acetophenone with 2-
nitrobenzoyl chloride is synthetically unviable. The strong electron-withdrawing nature of the
acetyl group directs electrophilic aromatic substitution to the meta position, failing to yield the
target ortho-substituted 2-acetyl-2'-nitrobenzophenone. Therefore, we must employ a directed
Palladium-catalyzed acyl-Suzuki cross-coupling strategy.

2-Acetylphenylboronic
acid (Ketal protected)

2-Nitrobenzoyl
chloride

2-acetyl-2"-nitrobenzophenone

Pd(PPh3)4 / K2CO3 Cross-Coupling Protected > Acidic Hydrolysis
(Target)

Toluene, 90°C Intermediate (HCI/ THF)

Click to download full resolution via product page

Palladium-catalyzed cross-coupling synthesis of 2-acetyl-2'-nitrobenzophenone.

Step-by-Step Synthetic Protocol (Self-Validating)

Step 1: Ketalization of 2-bromoacetophenone

e Procedure: Reflux 2-bromoacetophenone with ethylene glycol and a catalytic amount of p-
toluenesulfonic acid (pTSA) in toluene using a Dean-Stark apparatus.

o Causality: The acetyl group must be masked as a 1,3-dioxolane ketal to prevent competitive
insertion or nucleophilic attack during the subsequent metalation and coupling phases.
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» Self-Validation Check: Confirm the disappearance of the carbonyl stretch (~1680 cm~?) via
FT-IR before proceeding.

Step 2: Borylation

e Procedure: Treat the protected bromide with n-Butyllithium at -78°C, followed by quenching
with triisopropyl borate and mild hydrolysis to yield the protected 2-acetylphenylboronic acid.

o Self-Validation Check: *H NMR must show the presence of the dioxolane protons (~4.0 ppm)
alongside the boronic acid hydroxyls.

Step 3: Acyl-Suzuki Cross-Coupling

e Procedure: Combine the protected boronic acid with 2-nitrobenzoyl chloride in toluene. Add
K2COs (base) and 5 mol% Pd(PPhs)s. Heat to 90°C under an argon atmosphere for 12
hours.

o Causality: Pd(PPhs)a is a robust zero-valent palladium catalyst ideal for carbonylative/acyl-
Suzuki couplings, facilitating the oxidative addition of the acyl chloride without
decarbonylation.

» Self-Validation Check: LC-MS must confirm the mass of the protected intermediate (m/z =
313.1).

Step 4: Acidic Deprotection

e Procedure: Dissolve the intermediate in THF and treat with 2M HCI at room temperature for
4 hours to cleave the ketal. Extract with ethyl acetate, dry over MgSOa, and purify via silica
gel chromatography.

» Self-Validation Check: The reappearance of the acetyl carbonyl stretch in IR and a final
HRMS matching the exact mass of 269.0688 Da confirms the target.

Conclusion

The absence of a CAS Registry Number for 2-acetyl-2'-nitrobenzophenone highlights a gap in
publicly disclosed chemical space. By utilizing a structurally validated, causality-driven
synthetic pathway, researchers can isolate this intermediate. Once the self-validating analytical
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checks (HRMS, NMR, IR) are complete, the data can be submitted to CAS Registry Services to
officially assign a novel CAS RN[3], thereby enriching the global chemical database and
ensuring regulatory compliance for downstream drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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